Cas no 2640281-87-2 (2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride)

• Product Name: 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride
• CAS No: 2640281-87-2
• MF: C₁₅H₃₃ClN₂O₂
• MW: 308.887723684311
• CID: 5730771
• PubChem ID: 170906970
• Update Time: 2026-03-11

2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyloxy, 2,2,6,6-tetramethyl-4-[3-(trimethylammonio)propoxy]-, chloride (1:1)
• 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride
• 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy, chloride
• G68288
• 2640281-87-2
• TMAP-TEMPO

• Inchi： 1S/C15H33N2O2.ClH/c1-14(2)11-13(12-15(3,4)16(14)18)19-10-8-9-17(5,6)7;/h13,18H,8-12H2,1-7H3;1H/q+1;/p-1
• InChI Key： DVMGCJSFKRKXFX-UHFFFAOYSA-M
• SMILES： [Cl-].O(CCC[N+](C)(C)C)C1CC(C)(C)N(C(C)(C)C1)O

Computed Properties

• Exact Mass: 308.2230560g/mol
• Monoisotopic Mass: 308.2230560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride

Introduction to 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride (CAS No. 2640281-87-2)

2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride, identified by the CAS number 2640281-87-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a piperidine ring substituted with multiple alkyl and alkoxy functional groups. The presence of a trimethylammonio group at the propoxy side chain introduces cationic properties, making it a valuable intermediate in the development of various bioactive molecules.

The significance of this compound lies in its potential applications as a building block for more complex pharmacophores. In recent years, there has been a growing interest in the design and synthesis of molecules that incorporate piperidine scaffolds due to their favorable biological activity profiles. Piperidine derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The specific arrangement of substituents in 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride enhances its reactivity and makes it an attractive candidate for further functionalization.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The cationic nature of the trimethylammonio group facilitates interactions with negatively charged species, such as nucleophiles or biomolecules. This property is particularly useful in medicinal chemistry where charge-charge interactions play a crucial role in drug-receptor binding. Additionally, the presence of multiple reactive sites allows for diverse chemical modifications, enabling the synthesis of novel analogs with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of rational molecular design. The structural features of 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride align well with current trends in pharmacophore optimization. For instance, studies have demonstrated that piperidine derivatives can serve as effective motifs for modulating enzyme activity and receptor binding affinity. The compound’s ability to undergo selective modifications makes it a valuable tool for exploring structure-activity relationships (SAR) in drug development.

The synthesis of 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride represents a testament to the progress in synthetic methodologies. Modern techniques in organic chemistry have enabled the efficient construction of complex molecular architectures. The use of palladium-catalyzed cross-coupling reactions and other transition-metal-mediated processes has streamlined the preparation of this compound. These advancements not only improve yield and purity but also expand the toolkit available to synthetic chemists.

In the context of medicinal chemistry research, this compound has been explored as a precursor for more sophisticated molecules. For example, its incorporation into peptidomimetics has shown promise in targeting specific biological pathways. The ability to introduce diverse functional groups while maintaining structural integrity is crucial for developing drugs that can effectively interact with biological targets. The cationic piperidine core provides a stable framework for further derivatization while allowing for fine-tuning of physicochemical properties.

The potential applications of 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride extend beyond traditional pharmaceuticals. In agrochemical research, similar scaffolds have been investigated for their herbicidal and pesticidal properties. The unique combination of hydrophobic and hydrophilic regions in this compound enhances its solubility and bioavailability—critical factors for agrochemical formulations. Such properties make it an attractive candidate for further exploration in sustainable agriculture.

From an industrial perspective, the scalability of synthesizing CAS No. 2640281-87-2 is an important consideration. Large-scale production requires robust synthetic routes that are both cost-effective and environmentally friendly. Recent innovations in green chemistry have focused on minimizing waste and reducing energy consumption during chemical synthesis. The development of efficient processes for producing this compound aligns with these sustainability goals.

The role of computational chemistry in optimizing synthetic strategies cannot be overstated. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesizing complex molecules like 2,2,6,6-Tetramethyl-4-[3-(trimethylammonio)propoxy]-1-piperidinyloxy chloride. These tools allow researchers to design experiments with greater precision and reduce trial-and-error approaches—a significant advantage in modern drug discovery.

In conclusion,CAS No 2640281-87-2 represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic applications. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemists working on pharmaceuticals and agrochemicals alike. As research continues to uncover new applications for this compound,its importance is likely to grow alongside advancements in synthetic methodologies and drug discovery technologies.